Cas no 31082-90-3 (3-(2,3-dihydroxyphenyl)prop-2-enoic acid)

• Product Name: 3-(2,3-dihydroxyphenyl)prop-2-enoic acid
• CAS No: 31082-90-3
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 308909
• PubChem ID: 5282146
• Update Time: 2025-04-19

3-(2,3-dihydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2,3-dihydroxyphenyl)-
• 2,3-dihydroxycinnamic acid
• (2E)-3-(2,3-Dihydroxyphenyl)acrylic acid
• 2-propenoic acid, 3-(2,3-dihydroxyphenyl)-, (2E)-
• 3-(2,3-dihydroxyphenyl)prop-2-enoic acid
• (E)-2-PROPENOIC ACID,3-(2,3-DIHYDROXYPHENYL)-
• (E)-3-(2,3-Dihydroxyphenyl)-2-propenoic acid
• AKOS006276935
• 31082-90-3
• (E)-3-(2,3-dihydroxyphenyl)prop-2-enoic acid
• (E)-3-(2,3-Dihydroxyphenyl)acrylic acid
• EN300-1869319
• 3-(2,3-dihydroxyphenyl)acrylic acid
• 38481-04-8
• DTXSID601030503
• 2-Propenoic acid, 3-(2,3-dihydroxyphenyl)-
• CHEBI:48681
• CINNAMIC ACID, 2,3-DIHYDROXY-
• Q4596762
• trans-2,3-Dihydroxycinnamate
• 2,3-dihydroxy-trans-cinnamic acid
• UNII-8EU63XMR43
• 8EU63XMR43
• 1ST178425
• Z1198161241
• 3-(2,3-dihydroxyphenyl)-2-propenoic acid
• (2E)-3-(2,3-dihydroxyphenyl)prop-2-enoic acid
• SCHEMBL89185
• Anthenobilic acid
• CHEBI:32356
• Q27121323

• Inchi： 1S/C9H8O4/c10-7-3-1-2-6(9(7)13)4-5-8(11)12/h1-5,10,13H,(H,11,12)
• InChI Key： SIUKXCMDYPYCLH-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C=CC(=O)O)O

Computed Properties

• Exact Mass: 180.04224
• Monoisotopic Mass: 180.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.478
• Boiling Point: 419°Cat760mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.706
• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids